Cas no 315188-30-8 (2-amino-5-bromo-4-fluorobenzaldehyde)

2-Amino-5-bromo-4-fluorobenzaldehyde is a halogenated aromatic aldehyde with a reactive amino group, making it a versatile intermediate in organic synthesis. Its molecular structure, featuring both bromo and fluoro substituents, enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization of complex molecules. The aldehyde group allows for further derivatization, including condensation or reduction reactions, while the amino group provides a handle for amidation or diazotization. This compound is particularly valuable in pharmaceutical and agrochemical research, where selective halogenation and functional group compatibility are critical. Its stability under standard conditions ensures reliable handling and storage.
2-amino-5-bromo-4-fluorobenzaldehyde structure
315188-30-8 structure
Product Name:2-amino-5-bromo-4-fluorobenzaldehyde
CAS No:315188-30-8
MF:C7H5BrFNO
MW:218.023104429245
MDL:MFCD24627118
CID:2121785
PubChem ID:18187127
Update Time:2025-06-08

2-amino-5-bromo-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-bromo-4-fluorobenzaldehyde
    • GYVCCEQPONQYPM-UHFFFAOYSA-N
    • 2-Amino-5-bromo-4-fluoro-benzaldehyde
    • SCHEMBL2226305
    • SY295638
    • 315188-30-8
    • MFCD24627118
    • ZB0067
    • AKOS027427583
    • DA-07007
    • CS-0370578
    • G11433
    • 5-bromo-4-fluoro-2-aminobenzaldehyde
    • MDL: MFCD24627118
    • Inchi: 1S/C7H5BrFNO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-3H,10H2
    • InChI Key: GYVCCEQPONQYPM-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=O)C=1)N)F

Computed Properties

  • Exact Mass: 216.95385g/mol
  • Monoisotopic Mass: 216.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų

2-amino-5-bromo-4-fluorobenzaldehyde Pricemore >>

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